
Evoxac (Cevimeline) Technical Support Center:
In Vitro Solubility Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Evoxac

CAS No.: 153504-69-9

Cat. No.: B140704

Get Quote

Welcome to the technical support center for Evoxac (cevimeline). This resource is designed for

researchers, scientists, and drug development professionals to address common solubility

challenges encountered when preparing cevimeline for in vitro assays. Proper solubilization is

critical for obtaining accurate and reproducible experimental results.

Solubility Data for Cevimeline Hydrochloride
Cevimeline hydrochloride is typically supplied as a crystalline solid. Its solubility can vary

significantly depending on the solvent. The following table summarizes its solubility in common

laboratory solvents.
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Solvent Approximate Solubility Source

PBS (pH 7.2) ~10 mg/mL [1]

Ethanol ~5 mg/mL [1]

DMSO ~5 mg/mL [1]

Dimethylformamide (DMF) ~3 mg/mL [1]

Water Very Soluble [2][3]

Experimental Protocols
Accurate preparation of cevimeline solutions is fundamental for experimental success. Below

are detailed protocols for creating stock and working solutions.

Protocol 1: Preparing an Organic Solvent Stock Solution
(e.g., in DMSO)
This is the most common method for preparing stock solutions for compounds with limited

aqueous solubility for long-term storage.

Materials:

Cevimeline Hydrochloride (crystalline solid)

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer and/or sonicator

Methodology:

Calculate Required Mass: Determine the mass of cevimeline HCl needed to achieve the

desired stock concentration. For example, to make a 10 mM stock solution (MW: 235.8 g/mol

):
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Mass (mg) = 10 mmol/L * 0.001 L * 235.8 g/mol * 1000 mg/g = 2.358 mg for 1 mL of stock.

Weigh Compound: Carefully weigh the calculated amount of cevimeline HCl powder and

place it into a sterile vial.

Add Solvent: Add the calculated volume of DMSO to the vial.

Dissolve: Vortex the solution vigorously. If the compound does not fully dissolve, brief

sonication or warming the solution in a 37°C water bath can be applied until the solution is

clear.[4]

Storage: Store the stock solution in small aliquots at -20°C for up to 3 months or -80°C for up

to 6 months.[4][5][6] Avoid repeated freeze-thaw cycles.

Protocol 2: Preparing an Aqueous Working Solution
from an Organic Stock
This protocol describes the critical step of diluting the concentrated organic stock solution into

your aqueous experimental medium (e.g., cell culture media, PBS).

Materials:

Cevimeline HCl stock solution in DMSO

Pre-warmed (37°C) aqueous buffer or cell culture medium

Sterile tubes

Methodology:

Pre-warm Medium: Ensure your cell culture medium or buffer is pre-warmed to 37°C.

Temperature shifts can cause precipitation.[7][8]

Calculate Dilution: Determine the volume of stock solution needed for your final working

concentration. Crucially, ensure the final concentration of the organic solvent (e.g., DMSO) is

kept to a minimum, typically below 0.1%, to avoid cytotoxicity.[7]
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Perform Dilution: Add the stock solution to the pre-warmed medium. For best results, add the

stock solution dropwise into the vortex of the gently swirling or vortexing medium.[9][10] This

rapid dispersion helps prevent the compound from precipitating out of solution.

Inspect and Use: Visually inspect the final working solution to ensure it is clear and free of

precipitates. Use the freshly prepared solution immediately for your experiment.

Protocol 3: Preparing an Organic Solvent-Free Aqueous
Solution
For experiments sensitive to organic solvents, cevimeline HCl can be dissolved directly in an

aqueous buffer.

Materials:

Cevimeline Hydrochloride (crystalline solid)

Phosphate-Buffered Saline (PBS), pH 7.2

Sterile tubes

0.22 µm sterile filter

Methodology:

Weigh Compound: Weigh the desired amount of cevimeline HCl and place it in a sterile tube.

Add Buffer: Add the appropriate volume of PBS (pH 7.2) to reach your target concentration

(up to ~10 mg/mL).[1]

Dissolve: Vortex until the solid is completely dissolved.

Sterilize: Filter the solution through a 0.22 µm sterile filter before adding it to cell cultures.[5]

Storage and Use:It is strongly recommended to use this aqueous solution on the same day it

is prepared. Storage for more than one day is not advised due to potential stability issues.[1]
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Troubleshooting Guide and FAQs
Q1: I dissolved Evoxac in DMSO and it was perfectly clear. But when I added it to my cell

culture media, a precipitate formed immediately. Why did this happen?

A1: This is a common phenomenon known as "crashing out" or precipitation. It occurs because

cevimeline, while soluble in an organic solvent like DMSO, may be poorly soluble in the

predominantly aqueous environment of your cell culture medium.[9][11] When the concentrated

DMSO stock is diluted, the solvent environment shifts dramatically from organic to aqueous,

and if the final concentration of cevimeline exceeds its solubility limit in the medium, it will

precipitate.

Q2: How can I prevent my compound from precipitating when diluting it into cell culture media?

A2: To prevent precipitation, you can try the following troubleshooting steps:

Pre-warm your media: Ensure your cell culture medium is pre-warmed to 37°C before adding

the compound.[7]

Use a higher concentration stock: Preparing a more concentrated stock solution in DMSO

allows you to add a smaller volume to your media, which can help maintain solubility.[7][11]

Add stock solution slowly: Add the DMSO stock drop-by-drop to the vortex of your media

while it is being gently swirled or mixed. This ensures rapid dispersion and prevents localized

high concentrations that can trigger precipitation.[9][10]

Briefly sonicate or warm: If a precipitate does form, you can try briefly sonicating or warming

the final solution in a 37°C water bath to help redissolve the compound. Always check for

clarity before adding to cells.[4]

Q3: What is the maximum concentration of DMSO I can safely use in my cell-based assays?

A3: The tolerance of cell lines to DMSO can vary, but a general rule is to keep the final

concentration at or below 0.5%, with 0.1% being a widely accepted safe limit for most cell lines

to avoid solvent-induced cytotoxicity.[7] It is always best practice to include a "vehicle control"

in your experiments, which consists of cells treated with the same final concentration of DMSO

used in your experimental conditions.
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Q4: How should I store my Evoxac solutions?

A4: Storage recommendations depend on the solvent:

DMSO Stock Solutions: Can be stored in aliquots at -20°C for several months.[4] For longer-

term storage, -80°C is recommended.[5][6]

Aqueous Solutions (in PBS or media): These solutions are less stable and should be

prepared fresh for each experiment. It is not recommended to store aqueous solutions for

more than one day.[1]

Mechanism of Action: M3 Muscarinic Receptor
Signaling
Cevimeline functions as a cholinergic agonist, primarily targeting M1 and M3 muscarinic

acetylcholine receptors.[12][13][14] Its therapeutic effect in treating dry mouth stems from the

activation of M3 receptors on salivary glands.[15] This action initiates a signal transduction

cascade that results in increased saliva secretion. The diagram below illustrates this key

signaling pathway.
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Evoxac activates the M3 receptor, triggering saliva secretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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